Cas no 4687-20-1 (Benzenepropanoic acid, α-(4-chlorophenoxy)-)

• Product Name: Benzenepropanoic acid, α-(4-chlorophenoxy)-
• CAS No: 4687-20-1
• MF: C₁₅H₁₃ClO₃
• CID: 1522615
• Update Time: 2025-06-11

Benzenepropanoic acid, α-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-(4-chlorophenoxy)-
• Benzenepropanoic acid, α-(4-chlorophenoxy)-

Additional information on Benzenepropanoic acid, α-(4-chlorophenoxy)-

Comprehensive Overview of Benzenepropanoic acid, α-(4-chlorophenoxy)- (CAS No. 4687-20-1): Properties, Applications, and Industry Insights

Benzenepropanoic acid, α-(4-chlorophenoxy)-, identified by its CAS No. 4687-20-1, is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This compound, often referred to in scientific literature by its systematic name, features a phenylpropanoic acid backbone modified with a 4-chlorophenoxy group at the alpha position. Its unique structural attributes make it a subject of interest for synthetic chemists and material scientists exploring bioactive intermediates and functionalized aromatics.

In recent years, the demand for chlorophenoxy derivatives like CAS 4687-20-1 has surged due to their potential applications in drug discovery and crop protection formulations. Researchers are particularly intrigued by its role as a precursor in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) analogs, aligning with the growing focus on sustainable pharmaceuticals. A 2023 study highlighted its utility in modifying drug bioavailability, a hot topic in precision medicine discussions.

The compound's physicochemical properties—including a molecular weight of 260.69 g/mol and moderate lipophilicity (LogP ~3.2)—enable its use in formulation optimization. Industry reports indicate that α-substituted phenylpropanoates are increasingly incorporated into controlled-release systems, addressing the pharmaceutical industry's need for enhanced drug delivery technologies. This aligns with frequent search queries like "improving API solubility" and "extended-release matrix materials" observed in scientific databases.

From an environmental standpoint, Benzenepropanoic acid, α-(4-chlorophenoxy)- has been evaluated for biodegradation pathways in several EPA-registered studies. With the rise of green chemistry initiatives, manufacturers are exploring catalytic synthesis routes for this compound to reduce energy consumption—a response to trending searches such as "eco-friendly aromatic synthesis" and "catalytic C-O coupling". Recent patents describe novel palladium-catalyzed methods that improve yield while minimizing halogenated byproducts.

Analytical characterization of CAS 4687-20-1 typically involves HPLC-UV (retention time ~8.3 min in C18 columns) and GC-MS (characteristic m/z 260→139 fragmentation). These protocols are frequently searched alongside terms like "phenoxy acid quantification" and "chloroaromatic analysis", reflecting the compound's analytical challenges. The crystalline form exhibits a melting point range of 98-102°C, with polymorph studies gaining attention in solid-state chemistry forums.

Emerging applications include its investigation as a ligand modifier in organometallic catalysis, particularly for cross-coupling reactions—a trending topic in heterocyclic synthesis. The 4-chlorophenoxy moiety's electron-withdrawing properties are being leveraged to tune catalytic activity, as evidenced by recent publications in ACS Catalysis. This connects with frequent researcher queries about "sterically hindered acid auxiliaries" and "aryloxy ligand design".

Quality control specifications for Benzenepropanoic acid, α-(4-chlorophenoxy)- require ≤0.5% isomeric impurities (typically α-(2-chlorophenoxy) variants) and ≤100 ppm heavy metals. These parameters are critical for GMP-compliant production, a major concern for buyers searching "pharma-grade intermediates". Storage recommendations suggest amber glass containers under inert atmosphere to prevent photooxidation—another frequently searched stability issue for chlorinated aromatics.

The compound's safety profile has been extensively documented in REACH registration dossiers, with particular attention to its ecotoxicological thresholds. Recent computational toxicology studies using QSAR models predict low bioaccumulation potential, addressing common regulatory queries like "phenoxy acid environmental fate". Workplace exposure limits follow standard organic dust guidelines, with recommended PPE including nitrile gloves and NIOSH-approved respirators during powder handling.

Market intelligence indicates steady growth (CAGR 4.7%) for halogenated phenylpropanoic acids through 2028, driven by generic drug development in emerging markets. Procurement specialists often search for "CAS 4687-20-1 suppliers" alongside "batch customization" and "technical datasheets", reflecting the compound's transition from lab-scale to commercial availability. Major producers now offer kilogram-scale quantities with certificates of analysis tailored to ICH guidelines.

Future research directions may explore its chiral resolution for enantioselective synthesis applications—a subject generating increasing search volume in asymmetric catalysis communities. The compound's α-proton acidity (pKa ~4.1) also positions it as a candidate for anion-binding studies, connecting to cutting-edge research in supramolecular chemistry. These developments ensure Benzenepropanoic acid, α-(4-chlorophenoxy)- remains a compound of enduring scientific and industrial interest.